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Compound of Interest

Compound Name: MRE 0094

Cat. No.: B15571984 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility and handling of MRE 0094 (also known as

Sonedenoson), a selective adenosine A2A receptor agonist.

Frequently Asked Questions (FAQs)
Q1: What is MRE 0094?

MRE 0094, also known by its non-proprietary name Sonedenoson, is a selective agonist for the

adenosine A2A receptor with a Ki of 490 nM.[1][2] It has been investigated for its anti-platelet

and anti-inflammatory properties and has been in clinical trials for conditions such as diabetic

foot ulcers.[1][3][4][5]

Q2: What are the basic chemical properties of MRE 0094 (Sonedenoson)?

Below is a summary of the key chemical properties for MRE 0094.

Property Value

Synonyms Sonedenoson, MRE0094

Molecular Formula C18H20ClN5O5

Molecular Weight 421.83 g/mol

CAS Number 131865-88-8
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Source: PubChem CID 9910098[4]

Q3: How should I store MRE 0094 (Sonedenoson)?

For long-term stability, MRE 0094 powder should be stored at -20°C for up to 3 years, or at 4°C

for up to 2 years. Once dissolved in a solvent, stock solutions should be stored at -80°C for up

to 6 months or at -20°C for up to 1 month. It is recommended to aliquot the stock solution to

avoid repeated freeze-thaw cycles.

Q4: In which solvents is MRE 0094 (Sonedenoson) soluble?

While specific quantitative solubility data for MRE 0094 in a wide range of solvents is not

readily available in the public domain, compounds with similar structures, particularly poorly

water-soluble ligands, are often initially dissolved in 100% Dimethyl Sulfoxide (DMSO). For

aqueous-based biological assays, the DMSO stock is then further diluted.

Troubleshooting Guide: Solubility Issues
Researchers may encounter solubility challenges with MRE 0094, a common issue with many

small molecule organic compounds in aqueous solutions for biological assays.[6] The following

guide provides systematic steps to address these issues.

Problem: Precipitate forms when diluting my DMSO stock solution into aqueous buffer or cell

culture media.

This is a common indication that the compound is poorly soluble in aqueous solutions. The final

concentration of DMSO in your assay should be kept as low as possible (ideally ≤0.5%) to

avoid solvent effects on the biological system.

Solutions:

Optimize DMSO Concentration: Determine the highest tolerable DMSO concentration for

your specific cell line or assay that does not induce toxicity or off-target effects. This may

allow for a higher concentration of your compound to remain in solution.

Use of Co-solvents and Excipients: For in vivo studies or challenging in vitro assays, a

formulation with co-solvents may be necessary. The following table provides example
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formulations that have been used for other poorly soluble adenosine receptor ligands and

can be adapted for MRE 0094.

Protocol
Formulation
Component 1

Formulation
Component 2

Formulation
Component 3

Formulation
Component 4

1 10% DMSO 40% PEG300 5% Tween-80 45% Saline

2 10% DMSO 90% Corn Oil - -

It is critical to test the tolerability and compatibility of any new formulation with your specific

experimental system.

Sonication and Heating: To aid in the initial dissolution of the compound in the stock solvent,

gentle warming and sonication can be effective. If precipitation occurs upon dilution, these

methods may also be carefully applied to the final solution, though caution is advised to

avoid degradation of the compound or affecting biological components of the assay.

pH Adjustment: The solubility of a compound can be pH-dependent. If the MRE 0094
molecule has ionizable groups, adjusting the pH of the aqueous buffer may improve its

solubility. This should be done within the physiological tolerance of the experimental system.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh the Compound: Accurately weigh out the required amount of MRE 0094
(Sonedenoson) powder using a calibrated analytical balance. For example, to prepare 1 mL

of a 10 mM stock solution, you would need 4.218 mg of MRE 0094 (MW: 421.83).

Add Solvent: Add the appropriate volume of 100% DMSO to the vial containing the

compound.

Dissolve: Gently vortex the solution. If necessary, sonicate the vial in a water bath for short

intervals until the solid is completely dissolved. Gentle warming (e.g., 37°C) can also be

applied.
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Storage: Store the stock solution in aliquots at -80°C.

Protocol 2: Preparation of Working Solutions for In Vitro Cell-Based Assays

Thaw Stock Solution: Thaw a single aliquot of the 10 mM MRE 0094 DMSO stock solution at

room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in 100% DMSO to create

intermediate stock concentrations.

Final Dilution: Further dilute the intermediate DMSO stocks into your final aqueous assay

buffer or cell culture medium to achieve the desired final concentrations. Ensure the final

DMSO concentration is consistent across all experimental conditions and does not exceed

the tolerance level of your assay (typically ≤0.5%).

Signaling Pathway and Experimental Workflow
Adenosine A2A Receptor Signaling Pathway

MRE 0094 (Sonedenoson) is an agonist for the adenosine A2A receptor (A2AR), a G-protein

coupled receptor (GPCR). Upon binding of an agonist like MRE 0094, the A2AR couples to the

Gs alpha subunit (Gαs) of the G-protein complex. This activates adenylyl cyclase, leading to an

increase in intracellular cyclic AMP (cAMP).[7][8] cAMP then activates Protein Kinase A (PKA),

which in turn phosphorylates various downstream targets, including the cAMP response

element-binding protein (CREB).[7][8] This signaling cascade can have various cellular effects,

including immunosuppression and anti-inflammatory responses.[7][8]
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Caption: Adenosine A2A Receptor Signaling Pathway.
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Experimental Workflow for Addressing Solubility Issues

The following diagram outlines a logical workflow for troubleshooting solubility problems with

MRE 0094 in your experiments.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15571984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare 10 mM
Stock in 100% DMSO

Dilute to Final Concentration
in Aqueous Buffer/Media

Observe for Precipitation

Soluble: Proceed with
Experiment

No

Precipitate Forms

Yes

Troubleshooting Steps

1. Increase Final DMSO %
(within cell tolerance) 2. Use Sonication/Gentle Heat 3. Adjust Buffer pH 4. Test Co-solvent Formulations

(e.g., PEG300, Tween-80)

Re-test Dilution

Success: Proceed with
Optimized Protocol

Soluble

Still Insoluble:
Consult Literature for
Similar Compounds

Insoluble

Click to download full resolution via product page

Caption: Experimental Workflow for MRE 0094 Solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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